Cas no 35670-76-9 (Thieno[2,3-d]pyridazine-3-carbaldehyde)

Thieno[2,3-d]pyridazine-3-carbaldehyde is a heterocyclic aldehyde compound featuring a fused thienopyridazine core, which serves as a versatile intermediate in organic synthesis and pharmaceutical research. Its unique structure combines the electronic properties of a thiophene ring with the pyridazine scaffold, making it valuable for constructing complex molecules, particularly in medicinal chemistry. The aldehyde functional group provides a reactive site for further derivatization, enabling the formation of Schiff bases, condensation products, or other functionalized derivatives. This compound is particularly useful in the development of bioactive molecules, agrochemicals, and materials science applications due to its structural rigidity and potential for selective reactivity.

Thieno[2,3-d]pyridazine-3-carbaldehyde structure

35670-76-9 structure

Product Name:Thieno[2,3-d]pyridazine-3-carbaldehyde

CAS No:35670-76-9

MF:C₇H₄N₂OS

MW:164.184459686279

CID:4713420

PubChem ID:22892627

Update Time:2025-11-02

Thieno[2,3-d]pyridazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- thieno[2,3-d]pyridazine-3-carbaldehyde
- Thieno[2,3-d]pyridazine-3-carbaldehyde
- Inchi： 1S/C7H4N2OS/c10-3-5-4-11-7-2-9-8-1-6(5)7/h1-4H
- InChI Key： BTUBHYWQVYSSJA-UHFFFAOYSA-N
- SMILES： S1C=C(C=O)C2C=NN=CC1=2

Computed Properties

Exact Mass: 164.00443393g/mol
Monoisotopic Mass: 164.00443393g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 71.1

Thieno[2,3-d]pyridazine-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029197316-1g	Thieno[2,3-d]pyridazine-3-carbaldehyde	35670-76-9	95%	1g	$2363.76	2023-09-02
Alichem	A029197316-5g	Thieno[2,3-d]pyridazine-3-carbaldehyde	35670-76-9	95%	5g	$6391.80	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1734311-1g	Thieno[2,3-d]pyridazine-3-carbaldehyde	35670-76-9	98%	1g	￥21949.00	2024-05-17

Thieno[2,3-d]pyridazine-3-carbaldehyde Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on Thieno[2,3-d]pyridazine-3-carbaldehyde

Thieno[2,3-d]pyridazine-3-carbaldehyde: A Comprehensive Overview

Thieno[2,3-d]pyridazine-3-carbaldehyde, also known by its CAS registry number 35670-76-9, is a unique heterocyclic compound that has garnered significant attention in the field of biomedical research. This compound belongs to the family of pyridazine derivatives and incorporates a thiophene ring fused with a pyridazine core, making it structurally distinct and potentially versatile for various applications.

The structure of Thieno[2,3-d]pyridazine-3-carbaldehyde features a pyridazine moiety fused with a thiophene ring at positions 2 and 3. The presence of the aldehyde group (-CHO) at position 3 adds functional versatility to this compound, enabling it to participate in diverse chemical reactions and biological interactions. This structural uniqueness makes it an interesting candidate for drug discovery and biological investigation.

Recent studies have highlighted the potential of Thieno[2,3-d]pyridazine-3-carbaldehyde in the realm of antitumor activity. Research published in 2023 has demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, making it a promising lead for anticancer drug development.

Another area of interest is the potential use of Thieno[2,3-d]pyridazine-3-carbaldehyde in biological imaging. The compound's ability to chelate metal ions and its inherent fluorescence properties make it a valuable tool for in vivo imaging applications. Recent advancements in this field have shown that this compound can be used as a probe for targeting specific cellular compartments, offering new possibilities for diagnostic agents.

The synthesis of Thieno[2,3-d]pyridazine-3-carbaldehyde has been optimized in recent years, with chemists developing efficient and scalable methods to produce this compound. These advancements have made it more accessible for researchers seeking to explore its potential in various biomedical applications.

In conclusion, Thieno[2,3-d]pyridazine-3-carbaldehyde (CAS 35670-76-9) stands out as a multifaceted compound with significant promise in the biomedical sciences. Its unique structure, combined with its demonstrated activity in antitumor therapy and biological imaging, positions it as a key player in ongoing research efforts to develop novel therapeutic agents and diagnostic tools.